N-Desmethyl eletriptan N-Desmethyl eletriptan N-Desmethyleletriptan is a member of indoles.
Brand Name: Vulcanchem
CAS No.: 153525-55-4
VCID: VC21125912
InChI: InChI=1S/C21H24N2O2S/c24-26(25,19-6-2-1-3-7-19)12-10-16-8-9-21-20(13-16)17(15-23-21)14-18-5-4-11-22-18/h1-3,6-9,13,15,18,22-23H,4-5,10-12,14H2/t18-/m1/s1
SMILES: C1CC(NC1)CC2=CNC3=C2C=C(C=C3)CCS(=O)(=O)C4=CC=CC=C4
Molecular Formula: C21H24N2O2S
Molecular Weight: 368.5 g/mol

N-Desmethyl eletriptan

CAS No.: 153525-55-4

Cat. No.: VC21125912

Molecular Formula: C21H24N2O2S

Molecular Weight: 368.5 g/mol

* For research use only. Not for human or veterinary use.

N-Desmethyl eletriptan - 153525-55-4

Specification

Description N-Desmethyleletriptan is a member of indoles.
CAS No. 153525-55-4
Molecular Formula C21H24N2O2S
Molecular Weight 368.5 g/mol
IUPAC Name 5-[2-(benzenesulfonyl)ethyl]-3-[[(2R)-pyrrolidin-2-yl]methyl]-1H-indole
Standard InChI InChI=1S/C21H24N2O2S/c24-26(25,19-6-2-1-3-7-19)12-10-16-8-9-21-20(13-16)17(15-23-21)14-18-5-4-11-22-18/h1-3,6-9,13,15,18,22-23H,4-5,10-12,14H2/t18-/m1/s1
Standard InChI Key HHTDENYTSCXDFO-GOSISDBHSA-N
Isomeric SMILES C1C[C@@H](NC1)CC2=CNC3=C2C=C(C=C3)CCS(=O)(=O)C4=CC=CC=C4
SMILES C1CC(NC1)CC2=CNC3=C2C=C(C=C3)CCS(=O)(=O)C4=CC=CC=C4
Canonical SMILES C1CC(NC1)CC2=CNC3=C2C=C(C=C3)CCS(=O)(=O)C4=CC=CC=C4

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